Cas no 103457-72-3 (Erbium Tris[bis(trimethylsilyl)amide])

• Product Name: Erbium Tris[bis(trimethylsilyl)amide]
• CAS No: 103457-72-3
• MF: C₁₈H₅₄ErN₃Si₆
• MW: 648.413472652435
• MDL: MFCD00271002
• CID: 91254
• PubChem ID: 6098739
• Update Time: 2025-09-28

Erbium Tris[bis(trimethylsilyl)amide] Chemical and Physical Properties

Names and Identifiers

• Erbium Tris[bis(trimethylsilyl)amide]
• Erbiumtrisbistrimethylsilylamide
• ERBIUM TRIS(HEXAMETHYLDISILAZIDE)
• TRIS[N,N-BIS(TRIMETHYLSILYL)AMIDE]ERBIUM(III)
• Tris[N,N-bis(trimethylsilyl)amido]erbium
• bis(trimethylsilyl)azanide,erbium(3+)
• Tris[bis(trimethylsilyl)amido]erbium
• HEXAMETHYLDISILAZANE ERBIUM(III) SALT
• N,N-BIS(TRIMETHYLSILYLAMINE)ERBIUM(III)
• TRIS(N N-BIS(TRIMETHYLSILYL)AMIDE)ERBIU&
• TRIS[N,N-BIS(TRIMETHYLSILYL)AMIDE]ERBIUM (III)
• TrisN,N-bis(trimethylsilyl)amideerbium(III),98+%
• Tris[N,N-bis(trimethylsilyl)amide]erbium(III),99%
• TrisN,N-bis(trimethylsilyl)amideüerbium(III), 98%
• Erbium(III) bis(trimethylsilyl)amide
• Erbium(III)bis(trimethylsilyl)amide
• AKOS025293992
• bis(trimethylsilyl)azanide;erbium(3+)
• 103457-72-3
• DTXSID80421991
• Erbium tris[trimethyl-N-(trimethylsilyl)silanaminide]

• MDL： MFCD00271002
• Inchi： 1S/3C6H18NSi2.Er/c3*1-8(2,3)7-9(4,5)6;/h3*1-6H3;/q3*-1;+3
• InChI Key： ZVNGWTZZRANJAO-UHFFFAOYSA-N
• SMILES： [Er+3].[Si](C)(C)(C)[N-][Si](C)(C)C.[Si](C)(C)(C)[N-][Si](C)(C)C.[Si](C)(C)(C)[N-][Si](C)(C)C

Computed Properties

• Exact Mass: 646.22400
• Monoisotopic Mass: 646.223634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 76.2
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3Ų

Experimental Properties

• Color/Form: Pink powder
• Melting Point: 173 ºC
• Boiling Point: 165 ºC (0.04 Torr)
• Flash Point: 2 °C
• PSA: 9.72000
• LogP: 7.26750
• Solubility: Insoluble in water
• Sensitiveness: Air & Moisture Sensitive

Erbium Tris[bis(trimethylsilyl)amide] Security Information

• Hazardous Material transportation number：UN3181
• Hazard Category Code： 34-14/15-11
• Safety Instruction： 8-45-36/37/39-26-16-7/8-43
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：III
• TSCA：No
• Risk Phrases：R34
• Packing Group：III
• Safety Term：4.1
• Packing Group：III
• Hazard Level：4.1
• Storage Condition：Flammable + water - freezer (-20 ° C) area